Cas no 1181632-01-8 (1-(2-CHLOROPHENYL)-2-BUTANOL)

• Product Name: 1-(2-CHLOROPHENYL)-2-BUTANOL
• CAS No: 1181632-01-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD11935038
• CID: 5167159
• Update Time: 2026-03-04

1-(2-CHLOROPHENYL)-2-BUTANOL Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)butan-2-ol
• 1-(2-Chlorophenyl)-2-butanol
• SB84797
• Benzeneethanol, 2-chloro-α-ethyl-
• 1-(2-CHLOROPHENYL)-2-BUTANOL

• MDL： MFCD11935038
• Inchi： 1S/C10H13ClO/c1-2-9(12)7-8-5-3-4-6-10(8)11/h3-6,9,12H,2,7H2,1H3
• InChI Key： PZKQKUXHXJLVDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-CHLOROPHENYL)-2-BUTANOL

Comprehensive Overview of 1-(2-CHLOROPHENYL)-2-BUTANOL (CAS No. 1181632-01-8): Properties, Applications, and Industry Insights

1-(2-Chlorophenyl)-2-butanol (CAS No. 1181632-01-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This chlorinated aromatic alcohol features a 2-chlorophenyl group bonded to a secondary alcohol moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₀H₁₃ClO, and molecular weight of 184.66 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the growing demand for halogenated aromatic compounds like 1-(2-chlorophenyl)-2-butanol in drug discovery. Researchers are exploring its potential as a precursor for central nervous system (CNS) therapeutics, particularly in developing novel GABA receptor modulators. The compound's chiral center at the second carbon atom also makes it relevant for asymmetric synthesis applications, aligning with the pharmaceutical industry's focus on enantioselective drug development.

From a synthetic chemistry perspective, CAS 1181632-01-8 demonstrates interesting reactivity patterns. The electron-withdrawing chlorine substituent on the phenyl ring influences the compound's nucleophilic substitution behavior, while the hydroxyl group offers opportunities for esterification or etherification reactions. These characteristics have sparked discussions in green chemistry forums about optimizing its production through catalytic hydrogenation or biocatalytic reduction methods.

The compound's physicochemical properties warrant special consideration. With a predicted logP value of 2.1-2.5, 1-(2-chlorophenyl)-2-butanol exhibits moderate lipophilicity, making it suitable for drug delivery system research. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed for purity assessment, with particular attention to the diastereomeric ratio when produced via stereoselective routes.

In material science applications, derivatives of 1-(2-chlorophenyl)-2-butanol have shown promise as liquid crystal precursors and polymer modifiers. The compound's aromatic-aliphatic hybrid structure contributes to thermal stability while maintaining processability—a combination sought after in high-performance materials development. Recent patent literature suggests its utility in creating advanced dielectric materials for electronics applications.

Quality control protocols for CAS 1181632-01-8 typically include stringent specifications for residual solvents and heavy metal content, reflecting pharmaceutical-grade requirements. Storage recommendations emphasize protection from oxidative degradation through inert atmosphere preservation and temperature-controlled environments. These handling procedures align with current GMP standards for fine chemicals.

The commercial landscape for 1-(2-chlorophenyl)-2-butanol reveals a growing market among contract research organizations and custom synthesis providers. Pricing trends correlate with production scale, with kilogram-scale quantities showing increased availability to support preclinical research programs. Supply chain analysts note particular demand from regions with strong generic drug development sectors.

Environmental and safety assessments of 1-(2-chlorophenyl)-2-butanol indicate proper wastewater treatment protocols should be implemented for industrial-scale operations. While not classified as hazardous under current regulations, its biodegradation kinetics and ecotoxicity profile remain active research areas, especially regarding chlorinated organic compounds in aquatic systems.

Future research directions for CAS 1181632-01-8 may explore its potential in catalysis as a chiral ligand or in combinatorial chemistry libraries. The compound's structural features make it a candidate for developing targeted protein degraders (PROTACs), an emerging therapeutic modality. Computational chemistry studies could further elucidate its conformational preferences and molecular interactions.

For researchers sourcing 1-(2-chlorophenyl)-2-butanol, verification of spectroscopic data (including IR fingerprints and 13C NMR shifts) is recommended to ensure compound identity. Technical bulletins should be consulted for specific solubility characteristics in various organic solvents, as these properties significantly impact formulation strategies in drug development pipelines.